Cas no 1346708-12-0 (2-(((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)methyl)benzonitrile)

• Product name: 2-(((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)methyl)benzonitrile
• CAS No: 1346708-12-0
• MF: C₁₉H₂₁BN₂O₃
• MW: 336.192644834518
• CID: 1034504
• PubChem ID: 71302113

2-(((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)methyl)benzonitrile
• 2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxymethyl]benzonitrile
• 1346708-12-0
• 2-((4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-2-yloxy)methyl)benzonitrile
• DB-238319
• DTXSID20744515
• 2-({[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}methyl)benzonitrile

• Inchi： InChI=1S/C19H21BN2O3/c1-18(2)19(3,4)25-20(24-18)16-9-10-22-17(11-16)23-13-15-8-6-5-7-14(15)12-21/h5-11H,13H2,1-4H3
• InChI Key： XNYVJGGBVHODRQ-UHFFFAOYSA-N
• SMILES： CC1(C)C(C)(C)OB(C2=CC(=NC=C2)OCC3=CC=CC=C3C#N)O1

Computed Properties

• Exact Mass: 336.1645227g/mol
• Monoisotopic Mass: 336.1645227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-(((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)methyl)benzonitrile

Comprehensive Overview of 2-(((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)methyl)benzonitrile (CAS No. 1346708-12-0)

2-(((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)methyl)benzonitrile (CAS No. 1346708-12-0) is a highly specialized boron-containing compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, often referred to by its abbreviated name or CAS number, is a key intermediate in the synthesis of complex molecules, particularly those involving Suzuki-Miyaura cross-coupling reactions. Its unique structure, featuring a pyridine ring and a benzonitrile moiety, makes it a versatile building block for researchers.

The growing interest in boronic acid derivatives like 2-(((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)methyl)benzonitrile can be attributed to their pivotal role in drug discovery and bioconjugation. With the rise of targeted therapies and precision medicine, researchers are increasingly exploring boron-based compounds for their ability to interact with biological systems in a controlled manner. This compound’s dioxaborolane group enhances its stability, making it suitable for applications in proteomics and chemical biology.

In the realm of material science, CAS No. 1346708-12-0 is valued for its potential in designing organic electronic materials. The integration of boron into conjugated systems can modulate electronic properties, which is critical for developing OLEDs (Organic Light-Emitting Diodes) and sensors. Recent studies have highlighted its utility in creating fluorescent probes for detecting environmental pollutants, aligning with the global push for sustainable technologies.

From a synthetic perspective, the compound’s benzonitrile group offers a reactive handle for further functionalization, enabling the construction of diverse molecular architectures. This feature is particularly appealing to chemists working on heterocyclic compounds and catalysis. The pyridine-oxygen linkage also contributes to its solubility in organic solvents, facilitating its use in high-throughput screening and combinatorial chemistry.

As the demand for custom synthesis and high-purity intermediates grows, 2-(((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)methyl)benzonitrile continues to be a sought-after reagent. Its compatibility with microwave-assisted synthesis and flow chemistry further underscores its relevance in modern laboratories. Researchers frequently inquire about its storage conditions, handling protocols, and scalability, reflecting its practical importance.

In conclusion, CAS No. 1346708-12-0 represents a critical tool for advancing chemical innovation. Its multifaceted applications—from medicinal chemistry to advanced materials—highlight its significance in addressing contemporary scientific challenges. As the scientific community continues to explore boron chemistry, this compound is poised to remain at the forefront of cutting-edge research.